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Compound of Interest

Compound Name: Vat Blue 6

Cat. No.: B15553376 Get Quote

An In-depth Examination of C.I. Vat Blue 6 (Dichloroindanthrone) as a Research Chemical

Introduction
Vat Blue 6, also known by its Colour Index name C.I. 69825 and as dichloroindanthrone, is a

synthetic anthraquinone dye.[1] While it has a long history of use in the textile industry for its

exceptional fastness properties, its potential as a research chemical is an area of emerging

interest.[2][3] This technical guide provides a comprehensive overview of Vat Blue 6,

consolidating available data on its chemical and physical properties, synthesis, and analytical

characterization. It is intended for researchers, scientists, and drug development professionals

who may consider this molecule for novel applications.

Chemical and Physical Properties
Vat Blue 6 is a blue, powdered solid that is practically insoluble in water and most common

organic solvents.[4][5] It exhibits slight solubility in high-boiling point solvents such as hot

chloroform, o-chlorophenol, and pyridine.[5] Its core structure is a chlorinated derivative of

indanthrone (Vat Blue 4).

Table 1: Physicochemical Properties of Vat Blue 6
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Property Value Reference(s)

CI Name Vat Blue 6, 69825 [1]

CAS Number 130-20-1 [1]

Molecular Formula C₂₈H₁₂Cl₂N₂O₄ [1]

Molecular Weight 511.31 g/mol [1]

Appearance Aquamarine blue powder [5]

Solubility

Insoluble in water, acetone,

ethanol, toluene. Slightly

soluble in hot chloroform, o-

chlorophenol, pyridine.

[5]

Behavior in Acid

Brown in concentrated sulfuric

acid, turning blue upon

dilution.

[4]

Synthesis and Purification
The primary route for the synthesis of Vat Blue 6 is the chlorination of Vat Blue 4 (indanthrone).

[6][7] Several methods have been patented for industrial-scale production.

General Synthesis Workflow
The synthesis of Vat Blue 6 from Vat Blue 4 can be represented by the following workflow. The

process involves the chlorination of the indanthrone core, followed by workup and isolation of

the final product.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Vat-Blue-6
https://pubchem.ncbi.nlm.nih.gov/compound/Vat-Blue-6
https://pubchem.ncbi.nlm.nih.gov/compound/Vat-Blue-6
https://pubchem.ncbi.nlm.nih.gov/compound/Vat-Blue-6
https://www.researchgate.net/figure/Cellular-studies-A-Prussian-blue-staining-in-control-HeLa-cells-a-or-incubated-with_fig6_311457015
https://www.researchgate.net/figure/Cellular-studies-A-Prussian-blue-staining-in-control-HeLa-cells-a-or-incubated-with_fig6_311457015
http://www.worlddyevariety.com/vat-dyes/solubilised-vat-blue-6.html
https://www.benchchem.com/product/b15553376?utm_src=pdf-body
https://patents.google.com/patent/CN101173112A/en
https://patents.google.com/patent/CN111087833A/en
https://www.benchchem.com/product/b15553376?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Workflow
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A simplified workflow for the synthesis of Vat Blue 6.

Experimental Protocols
While specific laboratory-scale synthesis protocols are not widely published, a generalized

procedure can be derived from industrial patents.[6][7]

Protocol 3.2.1: Chlorination of Vat Blue 4 in an Aromatic Solvent[7]

This method is adapted from a patented industrial process and may require optimization for

laboratory scale.

Reaction Setup: In a three-necked flask equipped with a condenser, mechanical stirrer, and

dropping funnel, suspend Vat Blue 4 in an aromatic inert solvent (e.g., chlorobenzene or o-

dichlorobenzene) at a mass ratio of approximately 1:4 (Vat Blue 4:solvent).[2]

Dehydration (Optional but Recommended): Heat the suspension to the boiling point of the

solvent to azeotropically remove any water, which can react with the chlorinating agent. After

dehydration, cool the mixture to 20-40 °C.[7]

Chlorination: Slowly add sulfonyl chloride to the suspension. The molar ratio of Vat Blue 4 to

sulfonyl chloride can range from 1:1.5 to 1:8.[2] During the addition, maintain the

temperature between 20-40 °C.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b15553376?utm_src=pdf-body-img
https://www.benchchem.com/product/b15553376?utm_src=pdf-body
https://patents.google.com/patent/CN101173112A/en
https://patents.google.com/patent/CN111087833A/en
https://patents.google.com/patent/CN111087833A/en
https://www.benchchem.com/product/b1682195
https://patents.google.com/patent/CN111087833A/en
https://www.benchchem.com/product/b1682195
https://patents.google.com/patent/CN111087833A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction: After the addition is complete, heat the reaction mixture to 70-90 °C and maintain

for several hours until the reaction is complete (monitoring by TLC may be possible).[2]

Workup: Cool the reaction mixture and dilute with water. Adjust the pH to 7-10 with an alkali

solution (e.g., sodium hydroxide or sodium carbonate).[7]

Isolation: Heat the mixture to distill off the aromatic solvent via steam distillation. The solid

product can then be isolated by filtration.[7]

Purification: Wash the filter cake with hot water (70-90 °C) until the pH of the filtrate is

between 5-8.[7] Dry the solid product to obtain Vat Blue 6. Further purification for analytical

purposes could potentially be achieved by recrystallization from a high-boiling point solvent

like o-dichlorobenzene or by gradient sublimation, though this is not described in the

available literature.

Analytical Characterization
Due to its insolubility, the analytical characterization of Vat Blue 6 presents challenges.

Spectroscopic Data
Specific spectroscopic data for Vat Blue 6 is not readily available in the public domain. The

following describes the expected spectroscopic behavior and generalized analytical protocols.

Table 2: Summary of Expected Spectroscopic Data
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Technique Solvent/Method Expected Observations

UV-Vis Spectroscopy
o-Dichlorobenzene or conc.

H₂SO₄

Broad absorption in the visible

range, characteristic of its blue

color.

¹H NMR Spectroscopy
Deuterated Sulfuric Acid

(D₂SO₄)

Complex aromatic signals in

the downfield region. Due to

the harsh solvent, signal

broadening is expected.

Mass Spectrometry
Electron Ionization (EI) or

Chemical Ionization (CI)

A molecular ion peak

corresponding to its molecular

weight, along with

fragmentation patterns.

Protocol 4.1.1: UV-Vis Spectroscopy

Sample Preparation: Prepare a dilute solution of Vat Blue 6 in a suitable solvent (e.g., o-

dichlorobenzene) by heating and sonication. Alternatively, dissolve a small amount in

concentrated sulfuric acid.

Data Acquisition: Record the absorption spectrum over the UV-Visible range (typically 200-

800 nm) using a dual-beam spectrophotometer.

Analysis: Identify the wavelength of maximum absorption (λmax).

Protocol 4.1.2: NMR Spectroscopy

Sample Preparation: Dissolve a sufficient amount of Vat Blue 6 in deuterated sulfuric acid

(D₂SO₄). This should be done with extreme caution due to the corrosive nature of the

solvent.

Data Acquisition: Acquire the ¹H NMR spectrum on a high-field NMR spectrometer.

Analysis: Identify and integrate the signals in the aromatic region. Due to the complexity of

the spectrum and potential for degradation, interpretation may be challenging.
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Protocol 4.1.3: Mass Spectrometry

Sample Introduction: Introduce the solid sample directly into the mass spectrometer using a

solids probe.

Ionization: Use Electron Ionization (EI) for fragmentation analysis or a softer ionization

technique like Chemical Ionization (CI) to favor the observation of the molecular ion.

Data Acquisition: Acquire the mass spectrum over a suitable mass range.

Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to confirm

the structure.

Applications in Research
While primarily an industrial dye, Vat Blue 6 and its derivatives have been investigated in the

field of organic electronics.

Organic Electronics
Derivatives of Vat Blue 6 have been explored as potential n-type semiconductor materials in

Organic Field-Effect Transistors (OFETs) and as acceptor materials in organic photovoltaic

cells. The rigid, planar, and electron-deficient nature of the indanthrone core makes it a

candidate for such applications.

Vat Dyeing Process
The fundamental chemistry of Vat Blue 6 involves its reduction to a soluble "leuco" form, which

has a high affinity for cellulosic fibers. Subsequent oxidation reforms the insoluble dye within

the fiber matrix, leading to its characteristic high fastness. This process is known as "vatting".
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Vat Dyeing Process
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The general process of vat dyeing with Vat Blue 6.

Biological Activity and Toxicology
There is a significant lack of data in the public domain regarding the specific biological activity

of Vat Blue 6. No studies detailing its effects on cell lines, its potential to modulate signaling

pathways, or its interaction with biological macromolecules such as DNA or proteins were

identified.

Table 3: Toxicological Information
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Aspect Information Reference(s)

Acute Effects

May cause irritation.

Anthraquinones as a class can

be toxic by ingestion,

potentially causing vomiting,

diarrhea, and kidney and liver

damage.

[8]

Chronic Effects

Classified as an occupational

secondary hepatotoxin, based

on animal experimentation and

cases of human ingestion for

the general class of

anthraquinones.

[8]

Carcinogenicity
Not listed as a carcinogen by

major regulatory bodies.
[8]

Genotoxicity
No specific data available for

Vat Blue 6.

Given the absence of specific biological data, any research involving Vat Blue 6 in biological

systems should be preceded by thorough in vitro cytotoxicity and genotoxicity assessments.

Conclusion
Vat Blue 6 is a well-established industrial colorant with robust chemical properties. Its

synthesis from Vat Blue 4 is well-documented in patent literature, providing a basis for

laboratory-scale preparation. However, a significant gap exists in the scientific literature

regarding its detailed analytical characterization and its potential as a research chemical,

particularly in the life sciences. The exploration of its properties in organic electronics is a

promising area, but requires more detailed investigation and publication of experimental

protocols and results. Researchers interested in this compound should be prepared to

undertake fundamental characterization and safety assessments as part of their studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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